Cas no 1332748-00-1 (5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine)

• Product Name: 5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine
• CAS No: 1332748-00-1
• MF: C₆₈H₇₄B₄N₄O₈
• MW: 1118.58117818832
• CID: 4556121
• PubChem ID: 136433619
• Update Time: 2025-11-02

5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine Chemical and Physical Properties

Names and Identifiers

• J3.614.798I
• 5,10,15,20-Tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)porphyrin
• 5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine
• 5,1O,15,20-tetrakis-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-porphyrin
• 5,10,15,20-tetrakis(4-boronic acid pinacol ester phenyl) porphyrin
• SCHEMBL9979796
• CS-0098969
• 5,10,15,20-tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21,23-dihydroporphyrin
• 1332748-00-1

• Inchi： 1S/C68H74B4N4O8/c1-61(2)62(3,4)78-69(77-61)45-25-17-41(18-26-45)57-49-33-35-51(73-49)58(42-19-27-46(28-20-42)70-79-63(5,6)64(7,8)80-70)53-37-39-55(75-53)60(44-23-31-48(32-24-44)72-83-67(13,14)68(15,16)84-72)56-40-38-54(76-56)59(52-36-34-50(57)74-52)43-21-29-47(30-22-43)71-81-65(9,10)66(11,12)82-71/h17-40,73,76H,1-16H3/b57-49-,57-50-,58-51-,58-53-,59-52-,59-54-,60-55-,60-56-
• InChI Key： GCBGQZVWHNAGCH-NWQHMXIBSA-N
• SMILES： O1B(C2C=CC(C3C4C=CC(=C(C5=CC=C(C(=C6C=CC(C(=C7C=CC=3N7)C3C=CC(B7OC(C)(C)C(C)(C)O7)=CC=3)=N6)C3C=CC(B6OC(C)(C)C(C)(C)O6)=CC=3)N5)C3C=CC(B5OC(C)(C)C(C)(C)O5)=CC=3)N=4)=CC=2)OC(C)(C)C1(C)C |c:25,t:10,16,21|

Computed Properties

• Exact Mass: 1118.5878860 g/mol
• Monoisotopic Mass: 1118.5878860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 84
• Rotatable Bond Count: 8
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1118.6
• Topological Polar Surface Area: 131

Additional information on 5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine

5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine (CAS 1332748-00-1): A Versatile Boron-Functionalized Porphyrin for Advanced Applications

5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine (CAS 1332748-00-1) is a highly specialized boron-functionalized porphyrin derivative that has garnered significant attention in materials science, organic electronics, and biomedical research. This unique compound combines the photophysical properties of porphyrins with the versatile reactivity of boronic esters, making it a valuable building block for advanced functional materials.

The molecular structure of this compound features a porphine core symmetrically substituted with four 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl groups through phenyl linkers. This design imparts several remarkable characteristics: excellent solubility in organic solvents, enhanced stability compared to simple boronic acids, and the ability to participate in various cross-coupling reactions. The tetra-boronated porphyrin structure has become particularly relevant in current research trends focusing on organic electronic materials and molecular sensing systems.

Recent advances in organic photovoltaics have highlighted the potential of this boron-porphyrin hybrid as a light-harvesting material. Researchers are particularly interested in its ability to form stable complexes with fullerenes and other electron acceptors, a property crucial for developing more efficient organic solar cells. The compound's extended π-conjugation system and electron-deficient boron centers create an ideal platform for studying charge transfer phenomena, addressing one of the most searched topics in materials science: "how to improve organic solar cell efficiency."

In the field of chemical sensing, this tetrakis-boronated porphyrin demonstrates remarkable sensitivity to various analytes. The boronic ester groups can selectively bind with diols and other Lewis basic compounds, while the porphyrin core provides a built-in optical reporter system. This dual functionality makes it valuable for developing fluorescent sensors, particularly for sugar detection - a hot topic in continuous glucose monitoring research. The compound's application potential aligns with frequently searched terms like "molecular sensors for diabetes management" and "non-invasive glucose detection methods."

The CAS 1332748-00-1 compound has shown promise in photodynamic therapy research due to its unique photophysical properties. Unlike conventional porphyrins, the boron-functionalized version exhibits modified electronic transitions that can be tuned for specific therapeutic applications. Researchers are investigating its potential in addressing current challenges in cancer treatment, particularly in developing targeted photosensitizers with reduced side effects - a topic frequently appearing in medical research queries.

From a synthetic chemistry perspective, this tetra-boronated porphyrin derivative serves as a versatile intermediate for constructing more complex architectures. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl groups enable various cross-coupling reactions, making the compound valuable for creating porphyrin-based polymers and supramolecular assemblies. This application aligns with growing interest in "porphyrin nanomaterials" and "molecular electronics," as evidenced by search trend data.

The compound's stability under various conditions makes it particularly attractive for catalysis applications. Recent studies have explored its use as a ligand in transition metal complexes for homogeneous catalysis, especially in environmentally friendly chemical transformations. This connects with the increasing search volume for "green chemistry catalysts" and "sustainable synthetic methods" in the chemical industry.

In materials science, the 5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine has been incorporated into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These hybrid materials show potential for gas storage, separation technologies, and heterogeneous catalysis - areas receiving substantial attention in both academic and industrial research circles. The compound's ability to participate in post-synthetic modification makes it valuable for creating tailored porous materials, addressing common search queries about "customizable MOF materials."

Quality control and characterization of this boron-functionalized porphyrin typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and various spectroscopic methods (including UV-Vis, fluorescence, and NMR) are essential for verifying purity and structure. These analytical aspects connect with frequently searched laboratory questions about "characterization of complex organic molecules" and "quality control for specialty chemicals."

As research continues, the CAS 1332748-00-1 compound is finding new applications in emerging fields like artificial photosynthesis and molecular spintronics. Its unique electronic structure makes it suitable for studying fundamental processes in these cutting-edge areas, which are among the most searched topics in advanced materials research. The compound's versatility ensures it will remain relevant as scientists address current challenges in energy conversion and information storage technologies.

The synthesis and application of 5,10,15,20-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-21H,23H-porphine represent an exciting intersection of traditional coordination chemistry with modern materials science. As interest grows in functional organic materials and smart molecular systems, this compound continues to demonstrate its value across multiple disciplines, from fundamental research to potential commercial applications in advanced technologies.